Cas no 2580199-32-0 (1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid)
1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27723178
- 1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid
- 2580199-32-0
- 1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid
-
- Inchi: 1S/C21H17N3O4/c22-11-17-13-24(12-15-7-3-1-4-8-15)19(20(25)26)18(17)23-21(27)28-14-16-9-5-2-6-10-16/h1-10,13H,12,14H2,(H,23,27)(H,25,26)
- InChI Key: FVODBUKGMFPCCX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC1C(C#N)=CN(C=1C(=O)O)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 375.12190603g/mol
- Monoisotopic Mass: 375.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 104Ų
1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27723178-1g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 1g |
$1014.0 | 2023-09-10 | ||
| Enamine | EN300-27723178-5g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 5g |
$2940.0 | 2023-09-10 | ||
| Enamine | EN300-27723178-10g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 10g |
$4360.0 | 2023-09-10 | ||
| Enamine | EN300-27723178-0.05g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 0.05g |
$851.0 | 2025-03-20 | |
| Enamine | EN300-27723178-0.1g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 0.1g |
$892.0 | 2025-03-20 | |
| Enamine | EN300-27723178-0.25g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 0.25g |
$933.0 | 2025-03-20 | |
| Enamine | EN300-27723178-0.5g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 0.5g |
$974.0 | 2025-03-20 | |
| Enamine | EN300-27723178-1.0g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 1.0g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-27723178-2.5g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 2.5g |
$1988.0 | 2025-03-20 | |
| Enamine | EN300-27723178-5.0g |
1-benzyl-3-{[(benzyloxy)carbonyl]amino}-4-cyano-1H-pyrrole-2-carboxylic acid |
2580199-32-0 | 95.0% | 5.0g |
$2940.0 | 2025-03-20 |
1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid
Introduction to 1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid (CAS No. 2580199-32-0) and Its Significance in Modern Chemical Biology
1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid, identified by the CAS number 2580199-32-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications. This compound belongs to the pyrrole derivatives, a class of molecules known for their broad spectrum of biological activities. The presence of multiple functional groups, including a benzyloxy carbonylamino moiety and a cyano group, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.
The benzyloxy carbonylamino group is particularly noteworthy as it introduces both steric bulk and electronic properties that can influence the reactivity and binding affinity of the molecule. This feature is highly valuable in drug design, where precise control over molecular interactions is essential for achieving high efficacy and selectivity. The cyano group, on the other hand, contributes to the overall polarity of the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrole derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural motif of 1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid aligns well with this trend, as it offers a rich platform for designing molecules with tailored biological activities.
One of the most exciting applications of this compound is in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, pyrrole derivatives have been explored as inhibitors of proteases, which are critical enzymes in many biological processes. The benzyloxy carbonylamino group can be strategically positioned to mimic the transition state of substrates, thereby enhancing binding affinity to the enzyme active site. Additionally, the cyano group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, further stabilizing the enzyme-inhibitor complex.
Recent studies have also highlighted the potential of this compound as a scaffold for developing small-molecule probes for biochemical assays. The unique combination of functional groups allows researchers to fine-tune the properties of the molecule, such as its binding affinity and selectivity, making it an ideal candidate for high-throughput screening campaigns. These probes can provide valuable insights into enzyme mechanisms and identify novel drug targets.
The synthesis of 1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure regioselectivity and yield optimization. However, advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the desired pyrrole core.
Moreover, computational chemistry has played a pivotal role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies can predict how different substituents affect the biological activity of the molecule, guiding rational drug design efforts. These computational approaches are often combined with experimental validation to accelerate the discovery process.
The potential therapeutic applications of 1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid extend beyond enzyme inhibition. Pyrrole derivatives have been reported to exhibit antioxidant, anti-inflammatory, and neuroprotective properties. The benzyloxy carbonylamino group can contribute to these effects by modulating redox balance or inhibiting inflammatory signaling pathways. Similarly, the cyano group may interact with biological targets involved in neurodegenerative processes, offering a potential therapeutic intervention.
In conclusion,1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid (CAS No. 2580199-32-0) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for designing molecules with tailored biological activities. As research in this field continues to evolve,this compound is likely to play an important role in developing novel therapeutic agents targeting various diseases.
2580199-32-0 (1-benzyl-3-{(benzyloxy)carbonylamino}-4-cyano-1H-pyrrole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)